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Abstract
This technical guide provides an in-depth overview of Diethyl chlorothiophosphate (CAS

2524-04-1), an organophosphorus compound of significant interest in various chemical and

biological fields. This document consolidates essential information on its physicochemical

properties, synthesis, toxicological profile, and primary applications. Detailed experimental

methodologies for its utilization in organic synthesis and its mechanism of action as a

cholinesterase inhibitor are presented. All quantitative data are summarized in structured tables

for ease of reference, and key processes are visualized through diagrams to facilitate a

comprehensive understanding for researchers, scientists, and professionals in drug

development.

Introduction
Diethyl chlorothiophosphate, with the chemical formula C₄H₁₀ClO₂PS, is a colorless to light

yellow liquid characterized by a distinct odor.[1][2] It is a key intermediate in the chemical

industry, primarily utilized in the synthesis of a wide range of organophosphate pesticides, most

notably Chlorpyrifos and Flupyrazofos.[1][3] Its utility also extends to applications as an

additive in oils and gasoline and as a flame retardant.[1][4] The biological activity of Diethyl
chlorothiophosphate is predominantly defined by its toxicity, functioning as a potent inhibitor

of acetylcholinesterase, an enzyme critical for nerve function.[5] This guide aims to provide a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b041372?utm_src=pdf-interest
https://www.benchchem.com/product/b041372?utm_src=pdf-body
https://www.benchchem.com/product/b041372?utm_src=pdf-body
https://www.chemsrc.com/en/cas/2524-04-1_895665.html
https://www.tcichemicals.com/OP/en/p/D0624
https://www.chemsrc.com/en/cas/2524-04-1_895665.html
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-chlorophosphate
https://www.chemsrc.com/en/cas/2524-04-1_895665.html
https://www.lookchem.com/casno2524-04-1.html
https://www.benchchem.com/product/b041372?utm_src=pdf-body
https://www.benchchem.com/product/b041372?utm_src=pdf-body
https://patents.google.com/patent/CN102584892A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


detailed technical resource on Diethyl chlorothiophosphate, covering its fundamental

properties, synthesis, biological mechanism, and practical applications.

Physicochemical and Toxicological Properties
A thorough understanding of the physicochemical and toxicological properties of Diethyl
chlorothiophosphate is paramount for its safe handling and effective application in research

and industrial settings.

Physicochemical Data
The key physicochemical properties of Diethyl chlorothiophosphate are summarized in the

table below.

Property Value Reference

Molecular Formula C₄H₁₀ClO₂PS [6]

Molecular Weight 188.61 g/mol [7][8]

CAS Number 2524-04-1 [8]

Appearance

Colorless to light yellow or

amber liquid with a

disagreeable odor.

[1][2][3]

Melting Point -75 °C [1][4]

Boiling Point 96 °C; 50 - 52 °C / 1 mmHg [4][8]

Density 1.2 g/mL at 25 °C [1][4]

Vapor Pressure 1.4 mm Hg at 50 °C [1][4]

Refractive Index n20/D 1.472 [1][4][8]

Water Solubility Insoluble, hydrolyzes in water. [1][4]

Solubility in Other Solvents
Soluble in most organic

solvents.
[1][4]

Flash Point >230 °F (>110 °C) [1][4]
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Toxicological Data
Diethyl chlorothiophosphate is classified as a highly toxic compound. Its primary mechanism

of toxicity is the inhibition of acetylcholinesterase.[5] The acute toxicity data is presented in the

following table.

Route of Exposure Species Value Reference

Oral LD50 Rat 1340 mg/kg [1]

Oral LD50 Mouse 800 mg/kg [9]

Oral LD50 Rabbit 900 mg/kg [9]

Inhalation LC50 Rat 20 ppm/4H [9][10]

Inhalation LC50 Mouse 725 mg/m³/2H [9]

Dermal LDLo Rabbit 200 mg/kg [10]

Health Hazards:

Inhalation: May be fatal if inhaled. Causes chemical burns to the respiratory tract.[9]

Skin Contact: Harmful if absorbed through the skin. Causes skin burns.[9]

Eye Contact: Causes severe eye burns.[9]

Ingestion: Harmful if swallowed.[9]

Synthesis and Experimental Protocols
Diethyl chlorothiophosphate is a crucial intermediate in the synthesis of various

organophosphorus compounds.

General Synthesis of Diethyl chlorothiophosphate
A common method for the preparation of O,O-diethyl chlorothiophosphate involves a multi-

step process. Initially, phosphorus pentasulfide is reacted with absolute ethyl alcohol to

produce O,O-diethyl dithiophosphate. This intermediate is then reacted with a specific quantity
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of chlorine gas. A catalyst is subsequently added to facilitate a post-chlorination reaction,

yielding the crude Diethyl chlorothiophosphate product. The final high-purity product is

obtained through distillation.[5]

Experimental Protocol: Synthesis of Chlorpyrifos from
Diethyl chlorothiophosphate
This protocol outlines a common laboratory-scale synthesis of the insecticide Chlorpyrifos,

demonstrating a key application of Diethyl chlorothiophosphate.

Materials:

3,5,6-trichloro-2-pyridinol (TCP)

O,O-diethyl chlorothiophosphate

A suitable base (e.g., sodium carbonate)

A suitable solvent (e.g., dimethylformamide)

Procedure:

Under basic conditions, 3,5,6-trichloro-2-pyridinol (TCP) is reacted with O,O-diethyl

phosphorochloridothioate in a solvent such as dimethylformamide.[11]

In a typical procedure, 3,5,6-trichloropyridine-2-sodium alkoxide is prepared first and then

reacted with Diethyl chlorothiophosphate.[12][13]

The reaction mixture is stirred at a controlled temperature (e.g., 42 °C, then raised to 58 °C)

for a specified duration to ensure the completion of the reaction.[12]

The pH of the reaction is monitored and adjusted as necessary.[12]

Upon completion, the product is isolated through extraction and purified by methods such as

distillation under reduced pressure to yield Chlorpyrifos.[12]
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Caption: Synthesis workflow for Chlorpyrifos from Diethyl chlorothiophosphate.

Mechanism of Action: Acetylcholinesterase
Inhibition
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The primary biological effect of Diethyl chlorothiophosphate and its derivatives, such as the

active metabolite of chlorpyrifos (chlorpyrifos-oxon), is the inhibition of the enzyme

acetylcholinesterase (AChE).[14][15] AChE is crucial for the termination of nerve impulses in

cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine (ACh).[10][14]

The inhibition of AChE by organophosphates is an irreversible process. The phosphorus atom

of the inhibitor forms a stable covalent bond with the serine residue in the active site of the

enzyme.[16] This phosphorylation inactivates the enzyme, leading to an accumulation of

acetylcholine in the synaptic cleft.[14] The excess acetylcholine results in continuous

stimulation of postsynaptic receptors, leading to hyperstimulation of the nervous system and

ultimately causing the toxic effects observed in insects and other organisms.[14][17]
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Caption: Acetylcholinesterase inhibition by Diethyl chlorothiophosphate.
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Analytical Methods
The analysis of Diethyl chlorothiophosphate is typically performed using chromatographic

techniques coupled with sensitive detectors.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation and identification of Diethyl
chlorothiophosphate. The compound is volatile and can be readily analyzed by GC. A mass

spectrometer detector provides high selectivity and allows for structural confirmation.[18]

Typical GC-MS Protocol Outline:

Sample Preparation: The sample containing Diethyl chlorothiophosphate is dissolved in a

suitable organic solvent.

Injection: A small volume of the prepared sample is injected into the GC.

Separation: The sample is vaporized and carried by an inert gas through a capillary column.

The separation is based on the compound's boiling point and affinity for the stationary phase.

Detection: As the compound elutes from the column, it enters the mass spectrometer, where

it is ionized and fragmented. The resulting mass spectrum is a unique fingerprint of the

molecule.

Quantification: Quantification can be achieved by comparing the peak area of the analyte to

that of a known standard.

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and confirmation of Diethyl
chlorothiophosphate.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum of Diethyl
chlorothiophosphate shows characteristic signals for the ethyl groups.[9]

Mass Spectrometry (MS): The mass spectrum provides information about the molecular

weight and fragmentation pattern of the molecule, aiding in its identification.[9]
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Safety, Handling, and Disposal
Due to its high toxicity and corrosive nature, strict safety precautions must be observed when

handling Diethyl chlorothiophosphate.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

eye/face protection. A NIOSH/MSHA-approved respirator should be used if there is a risk of

inhalation.[9]

Handling: Use only in a chemical fume hood. Avoid contact with skin, eyes, and clothing. Do

not breathe vapor or mist.[9]

Storage: Store in a cool, dry, well-ventilated area away from sources of ignition. Keep the

container tightly closed. Store in a corrosives area.[9]

Spills: In case of a spill, absorb the material with an inert substance (e.g., vermiculite, sand)

and place it in a suitable container for disposal.[9]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. This

compound may be classified as a hazardous waste.[9]

Conclusion
Diethyl chlorothiophosphate (CAS 2524-04-1) is a chemical intermediate with significant

industrial importance, particularly in the agrochemical sector. Its utility is, however, paralleled by

its high toxicity, which necessitates stringent safety protocols during its handling and use. This

technical guide has provided a comprehensive overview of its properties, synthesis,

mechanism of action, and analytical methods to serve as a valuable resource for professionals

in research and development. A deep understanding of this compound's chemistry and

toxicology is essential for its responsible application and for the development of safer and more

effective chemical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041372#diethyl-chlorothiophosphate-cas-number-
2524-04-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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